Cas no 1192-18-3 ((1R,2S)-1,2-dimethylcyclopentane)

(1R,2S)-1,2-dimethylcyclopentane structure
1192-18-3 structure
Product Name:(1R,2S)-1,2-dimethylcyclopentane
CAS No:1192-18-3
MF:C7H14
MW:98.186062335968
MDL:MFCD00045426
CID:145323
PubChem ID:14498
Update Time:2025-04-19

(1R,2S)-1,2-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane,1,2-dimethyl-, (1R,2S)-rel-
    • 1,cis-2-Dimethylcyclopentane
    • cis-1,2-Dimethylcyclopentane
    • cis-1,2-Dimethylcyclopentaneneat
    • 1,2-Dimethyl- cis-cyclopentane
    • 1,2-Dimethylcyclopentane, cis
    • 1-c-2-Dimethylcyclopentane
    • c-1,2-Dimethylcyclopentane
    • (1R,2S)-1,2-dimethylcyclopentane
    • cyclopentane, 1,2-dimethyl-, (1R,2S)-
    • Q27896747
    • Cyclopentane, 1,2-dimethyl-, cis-
    • N-(2-METHOXYPHENYL)IMIDODICARBONIMIDICDIAMIDEHYDROCHLORIDE
    • NSC 74146
    • Cyclopentane,2-dimethyl-, cis-
    • (Z)-1,2-Dimethylcyclopentane
    • 1,2-Dimethylcyclopentane, cis-
    • NSC74146
    • AKOS006271785
    • cis-1,2-dimethylcyclopentan
    • EINECS 214-748-2
    • UNII-RY95O581TY
    • 1192-18-3
    • RY95O581TY
    • NSC-74146
    • DTXSID90862952
    • (1S,2R)-1,2-dimethylcyclopentane
    • InChI=1/C7H14/c1-6-4-3-5-7(6)2/h6-7H,3-5H2,1-2H3/t6-,7
    • RIRARCHMRDHZAR-KNVOCYPGSA-N
    • NS00041582
    • EN300-250057
    • Cyclopentane, 1,2-dimethyl-, (1R,2S)-rel-
    • MDL: MFCD00045426
    • Inchi: 1S/C7H14/c1-6-4-3-5-7(6)2/h6-7H,3-5H2,1-2H3/t6-,7+
    • InChI Key: RIRARCHMRDHZAR-KNVOCYPGSA-N
    • SMILES: [C@H]1(C)CCC[C@H]1C

Computed Properties

  • Exact Mass: 98.10955
  • Monoisotopic Mass: 98.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 49.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.7680
  • Melting Point: -53.89°C
  • Boiling Point: 99.35°C
  • Refractive Index: 1.4196

(1R,2S)-1,2-dimethylcyclopentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A205478-1g
Cis-1,2-dimethylcyclopentane
1192-18-3 97%
1g
$537.0 2024-04-25
Enamine
EN300-250057-0.05g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
0.05g
$1296.0 2024-06-19
Enamine
EN300-250057-0.1g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
0.1g
$1357.0 2024-06-19
Enamine
EN300-250057-0.25g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
0.25g
$1420.0 2024-06-19
Enamine
EN300-250057-0.5g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
0.5g
$1482.0 2024-06-19
Enamine
EN300-250057-1.0g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
1.0g
$1543.0 2024-06-19
Enamine
EN300-250057-2.5g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
2.5g
$3025.0 2024-06-19
Enamine
EN300-250057-5.0g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
5.0g
$4475.0 2024-06-19
Enamine
EN300-250057-10.0g
(1R,2S)-1,2-dimethylcyclopentane
1192-18-3 95%
10.0g
$6635.0 2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD121481-1g
Cis-1,2-dimethylcyclopentane
1192-18-3 97%
1g
¥3689.0 2023-03-01

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